Cas no 1871744-57-8 (5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole)

5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole is a heterocyclic compound featuring a 1,2,4-thiadiazole core substituted with an azetidin-1-yl group at the 5-position and a cyclopropyl moiety at the 3-position. This structure imparts unique reactivity and potential applications in medicinal chemistry, particularly as a scaffold for drug discovery. The azetidine ring enhances conformational rigidity, while the cyclopropyl group contributes to steric and electronic modulation, making it a versatile intermediate for the synthesis of bioactive molecules. Its stability and synthetic accessibility further underscore its utility in the development of novel pharmacophores targeting diverse biological pathways.
5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole structure
1871744-57-8 structure
Product Name:5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole
CAS No:1871744-57-8
MF:C8H11N3S
MW:181.258039712906
CID:5332723
Update Time:2025-11-05

5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-(azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole
    • 5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole
    • Inchi: 1S/C8H11N3S/c1-4-11(5-1)8-9-7(10-12-8)6-2-3-6/h6H,1-5H2
    • InChI Key: XDHHSVYKJBAPOI-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C2CC2)=N1)N1CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.3

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Additional information on 5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole

Introduction to 5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole (CAS No. 1871744-57-8)

5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole (CAS No. 1871744-57-8) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-thiadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole make it a promising candidate for various drug discovery programs.

The core structure of 5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole consists of a 1,2,4-thiadiazole ring fused with an azetidine moiety and a cyclopropyl group. The 1,2,4-thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. This ring system is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's pharmacological properties. The azetidine moiety is a four-membered nitrogen-containing ring that adds conformational rigidity and can influence the compound's binding affinity to target proteins. The cyclopropyl group, being a small and highly strained three-membered ring, can modulate the lipophilicity and metabolic stability of the molecule.

Recent studies have highlighted the potential of 5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole in various therapeutic areas. One notable application is in the treatment of bacterial infections. Research has shown that compounds with a 1,2,4-thiadiazole core can exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The presence of the azetidine and cyclopropyl groups in 5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole may enhance its ability to penetrate bacterial cell walls and inhibit essential enzymes involved in bacterial metabolism.

In addition to its antibacterial properties, 5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole has also shown promise in the field of cancer research. Studies have demonstrated that certain 1,2,4-thiadiazole derivatives can act as potent inhibitors of cancer cell proliferation by targeting key signaling pathways involved in cell growth and survival. The unique structural features of 5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole, particularly the azetidine moiety and cyclopropyl group, may contribute to its ability to selectively bind to these targets and exert its anticancer effects.

The pharmacokinetic properties of 5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole have also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The cyclopropyl group enhances lipophilicity, which can improve oral bioavailability and tissue penetration. The azetidine moiety adds conformational rigidity and can reduce metabolic degradation by cytochrome P450 enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole in various therapeutic indications. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are expected to provide further insights into its therapeutic potential in specific disease conditions.

In conclusion, 5-(Azetidin-1-yl)-3-cyclopropyl-1,2,4-thiadiazole (CAS No. 1871744-57-8) is a promising heterocyclic compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug discovery programs targeting bacterial infections and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its development as a novel pharmaceutical agent.

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